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Abstract
This technical guide provides a comprehensive overview of the boiling and melting points of 1-
Pentadecene (C₁₅H₃₀), a long-chain alpha-olefin. It consolidates critically evaluated data from

authoritative sources and presents detailed, field-proven methodologies for their experimental

determination. The document is structured to support researchers by not only providing core

physical constants but also by explaining the causality behind experimental choices and the

factors influencing phase transitions. Key data is summarized for quick reference, and standard

operating procedures for differential scanning calorimetry (DSC) and micro-boiling point

determination are detailed. This guide serves as a foundational resource for professionals

requiring accurate thermophysical data for process design, chemical synthesis, and formulation

development.

Introduction to 1-Pentadecene
1-Pentadecene is an unbranched, fifteen-carbon alpha-olefin with a terminal double bond

between the first and second carbon atoms[1][2]. As a member of the long-chain alkene family,

its physical properties, particularly its phase transition temperatures, are critical for its

application and handling. It is a liquid at room temperature and is practically insoluble in

water[2][3][4]. Understanding its melting and boiling points is fundamental for its use in various

industrial and research settings, including as a chemical intermediate, a component in

lubricants, and a substrate in metabolic studies[1][2][5].
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Chemical Profile:

IUPAC Name: Pentadec-1-ene[1][6]

CAS Number: 13360-61-7[3][6][7]

Molecular Formula: C₁₅H₃₀[3][6][7]

Molecular Weight: 210.40 g/mol [1][5][8]

Thermophysical Properties: Melting and Boiling
Points
The phase transition temperatures of 1-Pentadecene are defining characteristics for its

storage, handling, and reaction chemistry. The values reported in the literature show a high

degree of consistency across multiple authoritative databases.

Melting Point
The melting point is the temperature at which 1-Pentadecene transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow temperature range[9].

The presence of impurities typically depresses the melting point and broadens the melting

range[9][10].

Boiling Point
The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure[11]. The normal boiling point is measured at a standard

pressure of 760 mmHg. Due to its relatively high boiling point, determination under reduced

pressure is common to prevent thermal decomposition.

Summary of Physical Constants
The following table summarizes the key thermophysical properties of 1-Pentadecene as

compiled from various reputable sources.
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Property Value Source(s)

Melting Point -4 °C [3][5][7][8][12]

-3 °C [13][14]

-2.8 °C [4]

Boiling Point 268-269 °C (at 760 mmHg) [2][3][5][7][8][12]

268.4 °C [6]

268 °C [13][14]

Density 0.775 g/mL at 25 °C [2][3][5][7][12]

Flash Point 110 °C (230 °F) - closed cup [5][12]

Refractive Index n20/D 1.439 [3][5]

Experimental Determination of Phase Transitions
Accurate determination of melting and boiling points requires standardized, calibrated

methodologies. The following protocols are designed to yield reliable and reproducible results.

Protocol 1: Melting Point Determination via Differential
Scanning Calorimetry (DSC)
DSC is a highly sensitive thermoanalytical technique that measures the difference in heat flow

required to increase the temperature of a sample and a reference as a function of temperature.

It is the preferred method for obtaining precise melting point data.

Principle: An endothermic peak is observed as the sample absorbs heat during melting. The

onset temperature of this peak is typically reported as the melting point.

Step-by-Step Methodology:

Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using

certified standards (e.g., Indium, Zinc) across the temperature range of interest.
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Sample Preparation: Accurately weigh 2-5 mg of 1-Pentadecene into a standard aluminum

DSC pan. Crimp the pan with a lid to ensure a closed system, preventing evaporative loss.

Reference Pan: Prepare an identical, empty, and sealed aluminum pan to serve as the

reference.

Thermal Program:

Place the sample and reference pans into the DSC cell.

Equilibrate the cell at a temperature well below the expected melting point (e.g., -50 °C).

Heat the sample at a controlled rate, typically 5-10 °C/min, to a temperature well above

the melting transition (e.g., 20 °C).

Record the heat flow as a function of temperature.

Data Analysis: Analyze the resulting thermogram. The melting point is determined from the

onset of the melting endotherm. The peak of the curve represents the complete melting of

the sample.

Causality Behind Choices:

Heating Rate: A slower heating rate (e.g., 2 °C/min) provides better resolution of the melting

transition but may broaden the peak. A rate of 5-10 °C/min offers a good balance between

resolution and experimental efficiency.

Sealed Pans: Using sealed (hermetic) pans is critical for volatile or semi-volatile substances

like 1-Pentadecene to prevent mass loss during heating, which would otherwise skew the

results.

Protocol 2: Boiling Point Determination via Micro-Reflux
(Thiele Tube Method)
For determining the boiling point of small sample volumes, the micro-reflux or Thiele tube

method is highly effective and resource-efficient[11][15].
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Principle: The sample is heated until its vapor pressure overcomes the atmospheric pressure,

indicated by a rapid stream of bubbles. The boiling point is the temperature at which, upon

cooling, the vapor pressure equalizes with the atmospheric pressure and the liquid is drawn

back into an inverted capillary[11][15].

Step-by-Step Methodology:

Apparatus Setup:

Attach a small test tube (e.g., a Durham tube) containing 0.5 mL of 1-Pentadecene to a

thermometer using a rubber band[15].

Place a small capillary tube (sealed at one end) into the test tube with the open end

down[15].

Position the assembly in a Thiele tube filled with a high-boiling, inert liquid (e.g., mineral oil

or silicone oil) so the sample is evenly heated by convection[15].

Heating: Gently heat the side arm of the Thiele tube with a micro-burner or heating

mantle[11]. This design ensures uniform heating of the oil bath.

Observation:

As the temperature rises, air trapped in the capillary tube will escape as a slow stream of

bubbles.

As the boiling point is approached and surpassed, a rapid and continuous stream of vapor

bubbles will emerge from the capillary tube[11][15].

Measurement:

Once a vigorous stream of bubbles is observed, remove the heat source.

The bubbling will slow and stop as the apparatus cools. The moment the liquid is drawn

back into the capillary tube, record the temperature. This is the boiling point[11].

Verification: Record the atmospheric pressure at the time of the experiment, as boiling point

is pressure-dependent.
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Visualization of Experimental Workflow
The logical flow for determining the melting point using modern instrumentation is critical for

ensuring accuracy and reproducibility.
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Phase 1: Preparation & Calibration

Phase 2: DSC Analysis

Phase 3: Data Interpretation
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Caption: Workflow for Melting Point Determination using DSC.
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Safety, Handling, and Storage
While 1-Pentadecene is not classified as a hazardous substance under OSHA 29 CFR

1910.1200, standard laboratory safety practices are essential[8].

Handling: Wear appropriate personal protective equipment (PPE), including safety glasses

and gloves[5][12]. Ensure adequate ventilation. Avoid ingestion and inhalation[8].

Storage: Store in a cool, dry, and well-ventilated place[8]. Keep containers tightly closed. The

recommended storage class is for combustible liquids[5].

Fire Safety: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide for

extinguishing fires[12]. The material has a flash point of 110 °C and forms explosive mixtures

with air upon intense heating[12].

Conclusion
This guide has consolidated the key thermophysical data for 1-Pentadecene, focusing on its

melting and boiling points. The provided values, sourced from multiple authoritative databases,

establish a reliable baseline for scientific and industrial applications. Furthermore, the detailed

experimental protocols offer a self-validating framework for researchers to independently verify

these properties, ensuring both accuracy and a deeper understanding of the underlying

principles of phase transition analysis. Adherence to these methodologies and safety

precautions will facilitate the effective and safe use of 1-Pentadecene in a professional

laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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